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Compound of Interest

Compound Name: ADTL-SA1215

Cat. No.: B10831382 Get Quote

Application Notes and Protocols for ADTL-
SA1215
Preparing Stock and Working Solutions of the SIRT3
Activator ADTL-SA1215 for Preclinical Research
These application notes provide detailed protocols for the preparation of stock and working

solutions of ADTL-SA1215, a specific small-molecule activator of Sirtuin-3 (SIRT3). The

information is intended for researchers, scientists, and drug development professionals

engaged in preclinical studies, particularly in the context of cancer biology and cellular

metabolism.

ADTL-SA1215 has been identified as a modulator of autophagy in triple-negative breast

cancer, making precise and consistent solution preparation critical for reproducible

experimental outcomes.

Quantitative Data Summary
The following tables summarize the key quantitative information for ADTL-SA1215.
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Property Value

Compound Name ADTL-SA1215

CAS Number 782387-91-1

Molecular Formula C₂₆H₂₉I₂NO₃

Molecular Weight 657.32 g/mol

Primary Target Sirtuin-3 (SIRT3)

Reported In Vitro EC₅₀ 0.21 µM for SIRT3 activation

Reported In Vitro IC₅₀ 2.19 µM for cell death in MDA-MB-231 cells

Solvent Recommendations and Storage
Conditions

Primary Stock Solution Solvent Dimethyl sulfoxide (DMSO)

Storage of Stock Solution

Aliquot and store at -20°C for up to 1 month or

-80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

Storage of Powder Store at -20°C for up to 3 years.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration ADTL-
SA1215 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ADTL-SA1215 in DMSO.

Materials:

ADTL-SA1215 (solid powder)

Anhydrous or molecular sieves-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-handling: Before opening the vial, briefly centrifuge the solid ADTL-SA1215 to ensure all

the powder is at the bottom.

Weighing: Carefully weigh out the desired amount of ADTL-SA1215. For example, to

prepare 1 mL of a 10 mM stock solution:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × 0.001 L × 657.32 g/mol = 6.57 mg

Dissolution: Add the appropriate volume of DMSO to the weighed ADTL-SA1215. For the

example above, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (up to 37°C) or brief sonication can be used to aid dissolution if necessary.

Ensure the solution is clear before proceeding.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage

(up to 1 month) or -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations for cell culture experiments. It is critical to maintain a low final DMSO

concentration (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Materials:
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10 mM ADTL-SA1215 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Intermediate Dilutions (Optional but Recommended): To improve accuracy, it is advisable to

first prepare an intermediate stock solution from the high-concentration stock. For example,

to prepare a 1 mM intermediate stock from a 10 mM stock, dilute the 10 mM stock 1:10 in

sterile cell culture medium or DMSO.

Final Working Solution Preparation:

Determine the final desired concentration of ADTL-SA1215 for your experiment (e.g., 1

µM, 5 µM, 10 µM).

Calculate the volume of the stock solution needed using the formula: C₁V₁ = C₂V₂

C₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be added

C₂ = Desired final concentration

V₂ = Final volume of the working solution

Example for a 10 µM working solution in 1 mL of media, using a 10 mM stock:

(10,000 µM) × V₁ = (10 µM) × (1000 µL)

V₁ = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. This results in a

final DMSO concentration of 0.1%.
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Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of the compound used in your experiment.

Application to Cells: Mix the working solution well by gentle pipetting before adding it to your

cell cultures.

Mandatory Visualizations
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing ADTL-SA1215 stock and working solutions.
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SIRT3 Signaling and its Context-Dependent Role in
Autophagy

SIRT3 Activation

Downstream Signaling Pathways in Autophagy Regulation

ADTL-SA1215

SIRT3
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Note: The effect of SIRT3 on the AMPK/mTORC1 pathway
 and subsequent autophagy can be context-dependent.

 In some models, SIRT3 activation directly stimulates AMPK,
 promoting autophagy, while in others, it inhibits AMPK

 via MnSOD-mediated ROS reduction.
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Caption: SIRT3 signaling pathways involved in the regulation of autophagy.

To cite this document: BenchChem. [Preparing ADTL-SA1215 stock solutions and working
concentrations.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831382#preparing-adtl-sa1215-stock-solutions-
and-working-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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